Cas no 131337-81-0 (Thieno2,3-BPyridin-2-Ylmethanol)

Thieno[2,3-b]pyridin-2-ylmethanol is a heterocyclic compound featuring a fused thiophene-pyridine core with a hydroxymethyl functional group. This structure imparts unique electronic and steric properties, making it valuable as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the hydroxymethyl group offers reactivity for further derivatization, such as esterification or etherification. The compound’s electron-rich aromatic system also makes it suitable for applications in materials science, particularly in the development of organic semiconductors or ligands for catalysis. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.
Thieno2,3-BPyridin-2-Ylmethanol structure
131337-81-0 structure
Product Name:Thieno2,3-BPyridin-2-Ylmethanol
CAS No:131337-81-0
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD07772792
CID:133720
PubChem ID:7162092
Update Time:2025-06-08

Thieno2,3-BPyridin-2-Ylmethanol Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]pyridine-2-methanol
    • 2-hydroxymethylthieno[2,3-b]pyridine
    • Thieno[2,3-b]pyridin-2-ylmethanol
    • Thieno2,3-BPyridin-2-Ylmethanol
    • XLUKSWZEEAGBDH-UHFFFAOYSA-N
    • FT-0729643
    • AB89641
    • CS-0084898
    • thieno[2,3-b]pyridine-2-ylmethanol
    • W-205341
    • thieno[2,3-b]pyridin-2-ylmethanol, AldrichCPR
    • SCHEMBL2175943
    • MFCD07772792
    • AKOS006343267
    • {thieno[2,3-b]pyridin-2-yl}methanol
    • 131337-81-0
    • DTXSID30428152
    • (Thieno[2,3-b]pyridin-2-yl)methanol
    • AS-8075
    • Thieno[2,3-b]pyridin-2-ylmethanol 97%
    • DB-031185
    • MDL: MFCD07772792
    • Inchi: 1S/C8H7NOS/c10-5-7-4-6-2-1-3-9-8(6)11-7/h1-4,10H,5H2
    • InChI Key: XLUKSWZEEAGBDH-UHFFFAOYSA-N
    • SMILES: S1C2C(=CC=CN=2)C=C1CO

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.375
  • Melting Point: 47 °C
  • Boiling Point: 341.5°Cat760mmHg
  • Flash Point: 160.3°C
  • Refractive Index: 1.712
  • PSA: 61.36000
  • LogP: 1.78860

Thieno2,3-BPyridin-2-Ylmethanol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Thieno2,3-BPyridin-2-Ylmethanol Pricemore >>

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